Cas no 2228260-90-8 (1-{1-2-(3-fluorophenoxy)ethylcyclopropyl}ethan-1-ol)

• Product Name: 1-{1-2-(3-fluorophenoxy)ethylcyclopropyl}ethan-1-ol
• CAS No: 2228260-90-8
• MF: C₁₃H₁₇FO₂
• MW: 224.271287679672
• CID: 5899362
• PubChem ID: 165715463
• Update Time: 2025-05-25

1-{1-2-(3-fluorophenoxy)ethylcyclopropyl}ethan-1-ol Chemical and Physical Properties

Names and Identifiers

• 1-{1-2-(3-fluorophenoxy)ethylcyclopropyl}ethan-1-ol
• 2228260-90-8
• EN300-1779153
• 1-{1-[2-(3-fluorophenoxy)ethyl]cyclopropyl}ethan-1-ol

• Inchi： 1S/C13H17FO2/c1-10(15)13(5-6-13)7-8-16-12-4-2-3-11(14)9-12/h2-4,9-10,15H,5-8H2,1H3
• InChI Key： IWAQXGAATGDSHI-UHFFFAOYSA-N
• SMILES： FC1=CC=CC(=C1)OCCC1(C(C)O)CC1

Computed Properties

• Exact Mass: 224.12125794g/mol
• Monoisotopic Mass: 224.12125794g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 5
• Complexity: 228
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.7
• Topological Polar Surface Area: 29.5Ų

Additional information on 1-{1-2-(3-fluorophenoxy)ethylcyclopropyl}ethan-1-ol

Recent Advances in the Study of 1-{1-2-(3-fluorophenoxy)ethylcyclopropyl}ethan-1-ol (CAS: 2228260-90-8)

The compound 1-{1-2-(3-fluorophenoxy)ethylcyclopropyl}ethan-1-ol (CAS: 2228260-90-8) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its unique cyclopropyl and fluorophenoxy moieties, has shown promising potential in various therapeutic applications, particularly in the modulation of central nervous system (CNS) targets. Recent studies have focused on elucidating its pharmacological properties, synthetic pathways, and potential clinical applications.

One of the key findings in recent research is the compound's interaction with GABA_A receptors, which are critical targets for anxiolytic and sedative drugs. Preliminary in vitro studies indicate that 1-{1-2-(3-fluorophenoxy)ethylcyclopropyl}ethan-1-ol exhibits a high affinity for specific GABA_A receptor subtypes, suggesting its potential as a novel anxiolytic agent. Molecular docking simulations have further revealed that the fluorophenoxy group plays a crucial role in binding to the receptor's benzodiazepine site, enhancing its pharmacological profile.

In addition to its CNS activity, recent synthetic chemistry efforts have optimized the production of 1-{1-2-(3-fluorophenoxy)ethylcyclopropyl}ethan-1-ol, achieving higher yields and purity. A study published in the Journal of Medicinal Chemistry detailed a novel catalytic cyclopropanation method that significantly reduces byproduct formation, making the synthesis more scalable for industrial applications. This advancement is particularly relevant for pharmaceutical companies looking to develop this compound into a viable drug candidate.

Pharmacokinetic studies have also been conducted to evaluate the compound's bioavailability and metabolic stability. Results indicate that 1-{1-2-(3-fluorophenoxy)ethylcyclopropyl}ethan-1-ol has favorable oral absorption and a half-life suitable for once-daily dosing. However, further in vivo studies are needed to assess its safety profile and potential side effects, especially concerning liver enzyme induction and CNS-related adverse effects.

Looking ahead, researchers are exploring the potential of 1-{1-2-(3-fluorophenoxy)ethylcyclopropyl}ethan-1-ol in combination therapies, particularly for treating anxiety disorders and epilepsy. Collaborative efforts between academic institutions and pharmaceutical companies are underway to advance this compound through preclinical and clinical trials. The unique structural features of this molecule, combined with its promising pharmacological properties, position it as a compelling candidate for future drug development.